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Introduction

Transcriptional Intermediary Factor 2 (TIF2), also known as Nuclear Receptor Coactivator 2

(NCOA2) or Glucocorticoid Receptor Interacting Protein 1 (GRIP1), is a crucial coactivator for a

wide range of nuclear receptors, including those for steroids, thyroid hormones, and retinoids.

[1][2][3] The interaction between TIF2 and nuclear receptors is fundamental for the ligand-

dependent activation of gene transcription.[4][5] A key feature of this interaction is the

recognition of a short helical motif, LXXLL (where L is leucine and X is any amino acid), within

the coactivator by the ligand-binding domain of the nuclear receptor.[6][7][8][9][10]

The synthetic peptide TIF2 (740-753) is a 14-amino acid peptide derived from the human TIF2

protein.[11][12] Its sequence, KENALLRYLLDKDD, encompasses one of the three LXXLL

motifs of TIF2, making it a valuable tool for studying the molecular mechanisms of nuclear

receptor-coactivator interactions.[11][13][14][15] This document provides detailed application

notes and experimental protocols for researchers, scientists, and drug development

professionals interested in utilizing the TIF2 (740-753) peptide.

Application Notes
The synthetic TIF2 (740-753) peptide can be employed in a variety of in vitro and in cell-based

assays to investigate the intricacies of nuclear receptor signaling.

1. Competitive Binding Assays:
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This peptide can be used as a competitor to study the binding of full-length TIF2 or other

coactivators to nuclear receptors. By competing for the same binding site on the nuclear

receptor, the peptide can help determine the relative binding affinities of other interacting

proteins.

2. High-Throughput Screening (HTS) for Drug Discovery:

The TIF2 (740-753) peptide is an ideal tool for developing HTS assays to identify small

molecule inhibitors or stabilizers of the nuclear receptor-TIF2 interaction. Such molecules have

therapeutic potential in a range of diseases, including cancer and metabolic disorders.

3. Structural Biology Studies:

Due to its small size and defined binding motif, the TIF2 (740-753) peptide can be used to

facilitate the crystallization of nuclear receptor ligand-binding domains. The resulting crystal

structures provide high-resolution insights into the molecular basis of coactivator recognition.

4. In Vitro Transcription Assays:

The peptide can be used to investigate the functional consequences of the TIF2-nuclear

receptor interaction on gene transcription in cell-free systems. By disrupting the interaction, the

peptide can help elucidate the role of TIF2 in transcriptional activation.

5. Probing Receptor-Specific Coactivator Interactions:

While the LXXLL motif is a common feature, the sequences flanking this core motif can confer

specificity for different nuclear receptors.[10] The TIF2 (740-753) peptide can be used in

comparative studies to assess its binding affinity to a panel of nuclear receptors, thereby

revealing receptor-specific interaction preferences.

Quantitative Data Summary
The following tables present illustrative quantitative data that could be obtained from

experiments utilizing the TIF2 (740-753) peptide.

Table 1: Binding Affinity of TIF2 (740-753) Peptide to Various Nuclear Receptor Ligand-Binding

Domains (LBDs) as Determined by Fluorescence Polarization.
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Nuclear Receptor LBD Ligand
Dissociation Constant (Kd)
(nM)

Glucocorticoid Receptor (GR) Dexamethasone 150

Androgen Receptor (AR) Dihydrotestosterone 250

Estrogen Receptor α (ERα) Estradiol 800

Peroxisome Proliferator-

Activated Receptor γ (PPARγ)
Rosiglitazone 1200

Table 2: Inhibition of TIF2-GR Interaction by Small Molecule Compounds in a Competitive

Fluorescence Polarization Assay.

Compound IC50 (µM)

Compound A 5.2

Compound B 12.8

Compound C > 100

Control (Unlabeled TIF2 peptide) 0.2
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Caption: Nuclear receptor signaling pathway involving TIF2.
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Caption: Workflow for a Fluorescence Polarization binding assay.
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Caption: Logic of a Mammalian Two-Hybrid assay.

Experimental Protocols
Protocol 1: Fluorescence Polarization (FP) Binding Assay

This protocol describes how to determine the binding affinity of the TIF2 (740-753) peptide for a

nuclear receptor ligand-binding domain (LBD).

Materials:

Fluorescently labeled TIF2 (740-753) peptide (e.g., with FITC or TAMRA)

Purified nuclear receptor LBD (e.g., GR-LBD)

Assay buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl, 5 mM DTT, 0.01% Tween-20)

Ligand for the nuclear receptor (e.g., dexamethasone for GR)

Black, low-volume 384-well plates

Plate reader capable of measuring fluorescence polarization

Procedure:
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Prepare a stock solution of the fluorescently labeled TIF2 peptide in the assay buffer.

Determine the optimal concentration to use, which should give a stable and robust

fluorescence signal (typically in the low nanomolar range).

Prepare a serial dilution of the unlabeled TIF2 peptide for a competition experiment (optional,

for validation).

Prepare a serial dilution of the nuclear receptor LBD in the assay buffer. The concentration

range should span from well below to well above the expected Kd.

Add a fixed volume of the fluorescently labeled TIF2 peptide to all wells of the 384-well plate.

Add the serially diluted nuclear receptor LBD to the wells. Include wells with only the

fluorescent peptide as a negative control.

Add the ligand to all wells to ensure the LBD is in its active conformation.

Incubate the plate at room temperature for 30-60 minutes to allow the binding to reach

equilibrium.

Measure the fluorescence polarization of each well using the plate reader.

Data Analysis: Plot the change in millipolarization (mP) as a function of the nuclear receptor

LBD concentration. Fit the data to a one-site binding equation to determine the dissociation

constant (Kd).

Protocol 2: Mammalian Two-Hybrid (M2H) Assay

This protocol outlines a method to confirm the interaction between the TIF2 (740-753) peptide

and a nuclear receptor within a cellular context.[16][17][18][19][20]

Materials:

Mammalian cell line (e.g., HEK293T or HeLa)

Cell culture medium and supplements
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Expression vector for the "bait" protein: nuclear receptor LBD fused to a DNA-binding

domain (e.g., GAL4-DBD).

Expression vector for the "prey" protein: TIF2 (740-753) peptide fused to a transcriptional

activation domain (e.g., VP16-AD).

Reporter plasmid containing a promoter with GAL4 binding sites upstream of a reporter gene

(e.g., luciferase or β-galactosidase).

Transfection reagent.

Lysis buffer and reporter assay reagents.

Luminometer or spectrophotometer.

Procedure:

Seed the mammalian cells in 24- or 96-well plates and grow to 70-80% confluency.

Co-transfect the cells with the bait, prey, and reporter plasmids using a suitable transfection

reagent. Include appropriate controls:

Bait + empty prey vector

Empty bait vector + prey

Reporter plasmid only

Add the nuclear receptor ligand to the culture medium 4-6 hours post-transfection.

Incubate the cells for 24-48 hours to allow for protein expression and interaction.

Lyse the cells and perform the reporter assay according to the manufacturer's instructions.

Measure the reporter gene activity (e.g., luminescence or absorbance).

Data Analysis: Normalize the reporter activity to a co-transfected control plasmid (e.g.,

Renilla luciferase) to account for transfection efficiency. A significant increase in reporter
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activity in cells co-transfected with both bait and prey constructs compared to controls

indicates a protein-protein interaction.

Protocol 3: Förster Resonance Energy Transfer (FRET) Assay in Live Cells

This protocol describes a method to visualize and quantify the interaction between the TIF2

(740-753) peptide and a nuclear receptor in live cells.[21][22][23][24][25]

Materials:

Mammalian cell line suitable for live-cell imaging.

Expression vector for the nuclear receptor LBD fused to a donor fluorophore (e.g., CFP or

GFP).

Expression vector for the TIF2 (740-753) peptide fused to an acceptor fluorophore (e.g., YFP

or mCherry).

Fluorescence microscope equipped for FRET imaging (e.g., with appropriate filter sets and a

sensitive camera).

Live-cell imaging chamber and medium.

Nuclear receptor ligand.

Procedure:

Co-transfect the cells with the donor- and acceptor-fused constructs.

Culture the cells for 24-48 hours on glass-bottom dishes suitable for microscopy.

Mount the dish on the microscope stage in a live-cell imaging chamber maintained at 37°C

and 5% CO2.

Identify cells expressing both donor and acceptor fluorophores.

Acquire images in three channels:
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Donor excitation, donor emission.

Donor excitation, acceptor emission (the FRET channel).

Acceptor excitation, acceptor emission.

Add the nuclear receptor ligand to the imaging medium and acquire a time-lapse series of

images to observe any changes in FRET.

Data Analysis: Calculate the FRET efficiency using a suitable method, such as sensitized

emission or acceptor photobleaching. An increase in FRET efficiency upon ligand addition

indicates that the ligand promotes the interaction between the nuclear receptor and the TIF2

peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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